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Compound of Interest

Compound Name: hirudoid gel

Cat. No.: B1172562

The responsible disposal of Hirudoid® Gel is a critical component of laboratory safety and
environmental protection. For researchers, scientists, and drug development professionals,
adherence to proper disposal protocols is mandatory to ensure compliance with regulations
and to mitigate potential hazards. This guide provides essential, step-by-step instructions for
the safe and compliant disposal of Hirudoid® Gel in a laboratory or clinical research setting.

Waste Characterization and Classification

Hirudoid® Gel must be evaluated as a whole to determine its proper disposal pathway. While
the active ingredient, heparinoid, is not typically classified as a hazardous substance for
disposal, the gel formulation contains other components that may render the entire product a
hazardous waste.[1][2]

The primary component of concern is isopropyl alcohol, which is present in the gel formulation.
Isopropyl alcohol is considered a flammable hazardous waste due to its low flashpoint.[3]
Therefore, Hirudoid® Gel is likely to be classified as a hazardous waste under the Resource
Conservation and Recovery Act (RCRA) due to its ignitability characteristic (EPA waste code
D001).[4][5]

Table 1: Hazardous Characteristics of Hirudoid® Gel Components
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Step-by-Step Disposal Protocol

1. Waste Ildentification and Segregation:

o Treat all waste containing Hirudoid® Gel (used tubes, contaminated personal protective
equipment (PPE), and cleaning materials) as hazardous waste.

o Segregate Hirudoid® Gel waste from non-hazardous laboratory trash, sharps waste, and
other chemical waste streams to prevent cross-contamination and ensure proper disposal.[6]

2. Personal Protective Equipment (PPE):

e When handling Hirudoid® Gel waste, wear appropriate PPE, including nitrile gloves, a lab
coat, and safety glasses to prevent skin and eye contact.

3. Containerization:
e Place all Hirudoid® Gel waste into a designated hazardous waste container.

e The container must be made of a material compatible with isopropyl alcohol (e.g., high-
density polyethylene).

e The container must be in good condition, with a secure, tight-fitting lid to prevent leaks and
fumes from escaping.[6]

o For gels, it is best practice to collect them in a container with a liner.[7]
4. Labeling:

o Clearly label the hazardous waste container with the words "Hazardous Waste."
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e The label must also include:

o

The name and address of the generating facility.

The start date of waste accumulation.

[¢]

[¢]

The words "Hirudoid® Gel Waste (Contains Isopropyl Alcohol)."

[e]

The EPA hazardous waste code: D001 (Ignitable).
5. Storage:

o Store the sealed and labeled hazardous waste container in a designated, well-ventilated,
and secure satellite accumulation area.

e The storage area should be away from sources of ignition, such as open flames or sparks.
6. Disposal:

» Arrange for the collection and disposal of the hazardous waste through a licensed and
certified hazardous waste disposal contractor.

e Do not dispose of Hirudoid® Gel waste in the regular trash, down the drain, or through
incineration in a non-hazardous waste incinerator.[1][2]

e Maintain all records of hazardous waste manifests and certificates of destruction as required
by local, state, and federal regulations.[8]

Experimental Protocol: Waste Characterization and
Segregation

Objective: To correctly identify and segregate Hirudoid® Gel waste for proper disposal.
Materials:
o Waste Hirudoid® Gel (expired tubes, used application materials)

o Appropriate PPE (nitrile gloves, lab coat, safety glasses)
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» Designated hazardous waste container with a liner and a secure lid
e Hazardous waste labels
Procedure:

o Review Safety Data Sheet (SDS): Obtain and review the SDS for Hirudoid® Gel, paying
close attention to Section 13: Disposal considerations and Section 14: Transport information.
Note the presence of isopropyl alcohol.

o Waste Determination: Based on the presence of isopropyl alcohol, classify the Hirudoid® Gel
waste as an ignitable hazardous waste (D001).

o Prepare Waste Container: Select a suitable hazardous waste container that is clean, dry, and
compatible with the waste. Affix a hazardous waste label to the container.

e Segregate Waste: At the point of generation, immediately place any materials contaminated
with Hirudoid® Gel into the prepared hazardous waste container. This includes, but is not
limited to:

o Empty or partially used tubes of Hirudoid® Gel.
o Contaminated gloves, gauze, or other application materials.
o Bench paper or other materials used to clean up spills.

e Secure Container: Once waste is added, securely close the container lid. Do not overfill the
container.

o Complete Label: Fill in all required information on the hazardous waste label, including the
accumulation start date and the contents of the container.

» Transfer to Storage: Move the sealed and labeled container to the designated satellite
accumulation area for hazardous waste.

» Arrange for Pickup: Follow institutional procedures to schedule a pickup of the hazardous
waste by a licensed disposal vendor.
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Caption: Decision pathway for the proper disposal of Hirudoid® Gel waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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